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Introduction
YIL781 hydrochloride is a potent and selective biased agonist for the ghrelin receptor (GHSR-

1a).[1][2] Unlike the endogenous full agonist, ghrelin, which activates multiple G-protein

pathways and β-arrestin, YIL781 selectively activates the Gαq/11 and Gα12 signaling pathways

without engaging β-arrestin.[1][2] This unique pharmacological profile makes YIL781 a valuable

tool for dissecting the physiological roles of specific ghrelin receptor signaling pathways.

Intrathecal (i.t.) administration allows for the direct delivery of YIL781 to the central nervous

system (CNS), bypassing the blood-brain barrier and enabling the investigation of its effects on

CNS-mediated processes.[3][4]

These application notes provide detailed protocols for the intrathecal injection of YIL781
hydrochloride in rodent models, along with a summary of its in vitro and in vivo

pharmacological properties.
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Assay Type Parameter Value Reference

Gαq Activation EC50 16 nM [2]

Gα11 Activation EC50 53 nM [2]

Gαq Activation (% of

ghrelin)
Emax 45% [2]

Gα11 Activation (% of

ghrelin)
Emax 43% [2]

Ghrelin Receptor

Binding
Ki 17 nM

Table 2: Comparative In Vivo Effects of YIL781
Hydrochloride
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Model Administration Effect Key Findings Reference

Rat
Subcutaneous

(s.c.)

Increased Food

Intake

Significant

increase in food

intake in the first

30 minutes when

administered

during the light

phase.

[1]

Rat
Subcutaneous

(s.c.)

Decreased

Gastric Emptying

Strongly

decreased

gastric emptying.

[1]

Mouse (Kindling

Model)
Not Specified Pro-convulsive

Longer and more

severe seizures

compared to

saline controls.

[2]

Mouse Intrathecal (i.t.)

Attenuation of

Ghrelin-Induced

Hyperglycemia

Attenuated the

ghrelin-induced

up-regulation of

blood glucose

levels.

[5]

Experimental Protocols
Protocol 1: Intrathecal Injection of YIL781 Hydrochloride
in Mice
This protocol is adapted from established methods for intrathecal injection in mice.[3][6][7][8]

Materials:

YIL781 hydrochloride

Sterile, pyrogen-free saline or artificial cerebrospinal fluid (aCSF) for reconstitution

Anesthetic (e.g., isoflurane)
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Microliter syringe (e.g., 10 µL or 25 µL) with a 30-gauge needle

Heating pad

Dissecting microscope (optional, but recommended for neonatal mice)

Clippers for fur removal

70% ethanol

Procedure:

Animal Preparation:

Anesthetize the mouse using isoflurane (or other approved anesthetic). Confirm proper

anesthetic depth by the absence of a pedal withdrawal reflex.

Remove the fur from the lumbar region of the back using clippers.

Wipe the shaved area with 70% ethanol.

Locating the Injection Site:

Position the mouse on a stable surface. For adult mice, placing a 15-mL conical tube

under the abdomen can help arch the back and expose the intervertebral spaces.[8]

Palpate the iliac crests. The injection site is typically between the L4-L5 or L5-L6

vertebrae, which is just rostral to the iliac crests.[6][8]

Injection:

Draw the desired volume of YIL781 hydrochloride solution into the microliter syringe. A

typical injection volume for mice is 5-10 µL.[3][9]

Hold the syringe in your dominant hand. With your non-dominant hand, gently secure the

mouse's hips.
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Insert the needle at a 30-45 degree angle into the intervertebral space.[6] A slight "pop"

may be felt as the needle penetrates the dura mater. A characteristic tail flick is a reliable

indicator of successful entry into the intrathecal space.[8]

Slowly inject the solution over 50-60 seconds.[7]

Keep the needle in place for an additional 10-20 seconds to prevent backflow.[7]

Gently withdraw the needle.

Recovery:

Place the mouse on a heating pad to maintain body temperature until it has fully recovered

from anesthesia.[7]

Monitor the animal for any signs of distress or neurological impairment.

Protocol 2: Intrathecal Injection of YIL781 Hydrochloride
in Rats
This protocol is adapted from established methods for intrathecal injection in rats.[3][4][6]

Materials:

YIL781 hydrochloride

Sterile, pyrogen-free saline or aCSF

Anesthetic (e.g., isoflurane)

Microliter syringe with a 25-gauge or 30-gauge needle

Heating pad

Clippers for fur removal

70% ethanol

Procedure:
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Animal Preparation:

Anesthetize the rat with an appropriate anesthetic.

Shave the lumbar region and disinfect with 70% ethanol.

Locating the Injection Site:

Position the rat in a stereotaxic frame or hold it firmly to flex the spine.

Identify the intervertebral space between L4-L5 or L5-L6 by palpating the spinous

processes.

Injection:

Prepare the syringe with the YIL781 hydrochloride solution. Injection volumes for rats are

typically between 10-50 µL.[3][9]

Insert the needle perpendicular to the spine in the identified intervertebral space.[6]

Advance the needle until a slight resistance is felt, followed by a sudden lack of

resistance, indicating entry into the intrathecal space. A tail flick may also be observed.

Inject the solution slowly.

Hold the needle in place for a few seconds before withdrawal.

Recovery:

Allow the rat to recover on a heating pad and monitor its condition.
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Intrathecal Injection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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